2-(Methanesulfonylmethyl)-1,3-oxazole-4-carboxylic acid

• IUPAC Name: 2-(methylsulfonylmethyl)-1,3-oxazole-4-carboxylic acid
• InChI: InChI=1S/C6H7NO5S/c1-13(10,11)3-5-7-4(2-12-5)6(8)9/h2H,3H2,1H3,(H,8,9)
• InChI Key: RWIHDCNMTYYBPY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)CC1=NC(=CO1)C(=O)O
• Molecular Formula: C6H7NO5S
• Molecular Weight: 205.19 g/mol
• CAS No.: 1338976-77-4

Description

2-(Methanesulfonylmethyl)-1,3-oxazole-4-carboxylic acid is a useful research compound. Its molecular formula is C6H7NO5S and its molecular weight is 205.18. The purity is usually 95%.
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Scientific Research Applications

Catalytic Applications

Methanesulfonic acid, related to the chemical family of 2-(Methanesulfonylmethyl)-1,3-oxazole-4-carboxylic acid, has been demonstrated to be highly effective in catalyzing a variety of chemical reactions. For instance, it has been utilized as a catalyst in the one-pot synthesis of 2-substituted benzoxazoles, showing compatibility with a wide range of substituents and providing excellent yields (Dinesh Kumar, S. Rudrawar, & A. Chakraborti, 2008). Similarly, a combination of methanesulfonic acid and SiO2 has facilitated the synthesis of 2-substituted aromatic and aliphatic benzothiazoles, emphasizing simplicity and efficiency in the reaction process (H. Sharghi & O. Asemani, 2009).

Organic Synthesis Enhancements

Methanesulfonic acid has also been instrumental in promoting direct dehydrogenative alkylation of sp3 C-H bonds adjacent to a heteroatom, utilizing a manganese dioxide-methanesulfonic acid oxidation system. This method proceeds smoothly under air atmosphere and is notable for its economical and environmental benefits (Xigong Liu et al., 2013). In the realm of asymmetric synthesis, derivatives of 2-aminocyclohexanecarboxylic acid, akin to the oxazole derivatives, have been introduced as a new class of bidentate ligands for catalytic asymmetric synthesis, highlighting the versatility of methanesulfonylmethyl compounds in facilitating selective reactions (P. Wipf & Xiaodong Wang, 2002).

Metabolic and Environmental Studies

Beyond synthetic applications, research has explored the metabolic pathways of methanesulfonic acid, highlighting its role as a stable, strong acid in the biogeochemical cycling of sulfur. This work sheds light on its environmental impact and its utilization by various aerobic bacteria as a source of sulfur for growth, although not by anaerobes (D. Kelly & J. Murrell, 1999).

Chemical Transformation and Synthesis

The versatility of methanesulfonylmethyl compounds extends to the synthesis of fused s-triazoles via intramolecular ring transformation, demonstrating the potential of these compounds in generating structurally complex and diverse molecular architectures (Tadashi Sasaki, Masatomi Ohno, & Eikoh Ito, 1984). This showcases the broad applicability of methanesulfonylmethyl derivatives in advanced organic synthesis and the development of new chemical entities.